Cas no 3931-57-5 (2-methylidenepentanenitrile)

• Product Name: 2-methylidenepentanenitrile
• CAS No: 3931-57-5
• MF: C₆H₉N
• MW: 95.1423614025116
• CID: 1504877
• PubChem ID: 524766
• Update Time: 2025-04-21

2-methylidenepentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methylidenepentanenitrile
• pentanenitrile, 2-methylene-
• DTXSID10335350
• 3931-57-5

• Inchi： 1S/C6H9N/c1-3-4-6(2)5-7/h2-4H2,1H3
• InChI Key： YSGPDJCRZNUFBU-UHFFFAOYSA-N
• SMILES： N#CC(=C)CCC

Computed Properties

• Exact Mass: 95.07357
• Monoisotopic Mass: 95.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79